3-(2,6-Difluoro-4-hydroxyphenyl)propanoic acid

• Molecular Formula: C9H8F2O3
• Molecular Weight: 202.15 g/mol
• IUPAC Name: 3-(2,6-difluoro-4-hydroxyphenyl)propanoic acid
• InChI: InChI=1S/C9H8F2O3/c10-7-3-5(12)4-8(11)6(7)1-2-9(13)14/h3-4,12H,1-2H2,(H,13,14)
• InChI Key: HFHMXHTXERZMIG-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1F)CCC(=O)O)F)O

Description

3-(2,6-Difluoro-4-hydroxyphenyl)propanoic acid is a useful research compound. Its molecular formula is C9H8F2O3 and its molecular weight is 202.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

tert-Butyl 3 (2,6-difluoro-4-methoxyphenyl)propanoate (11.7 g) was suspended in 48% aqueous hydrogen bromide (200 mL), followed by stirring at 120 □ C for 16 hours. The reaction mixture was concentrated under reduced pressure, and then to the residue was added water, followed by extraction with ethyl acetate. The organic layer was washed with water and a saturated aqueous sodium chloride solution, then dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (hexane-ethyl acetate) to obtain 3-(2,6-difluoro-4-hydroxyphenyl)propanoic acid (3.17 g).